Cas no 899761-74-1 (ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate)

• Product Name: ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate
• CAS No: 899761-74-1
• MF: C₂₆H₃₀N₂O₄S
• MW: 466.592405796051
• CID: 6537166
• Update Time: 2025-06-08

ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 1-[6-ethyl-3-[(4-methylphenyl)sulfonyl]-4-quinolinyl]-, ethyl ester

• Inchi： 1S/C26H30N2O4S/c1-4-19-10-13-23-22(15-19)25(28-14-6-7-20(17-28)26(29)32-5-2)24(16-27-23)33(30,31)21-11-8-18(3)9-12-21/h8-13,15-16,20H,4-7,14,17H2,1-3H3
• InChI Key： RDETVYKWAUSUNJ-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2S(C2=CC=C(C)C=C2)(=O)=O)=CC=C(CC)C=3)CCCC(C(OCC)=O)C1

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 644.8±55.0 °C(Predicted)
• pka: 7.39±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate

Introduction to Ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate (CAS No. 899761-74-1)

Ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate, identified by its CAS number 899761-74-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the quest to identify novel therapeutic agents.

The molecular structure of this compound is characterized by a quinoline core appended with a piperidine moiety, which is further functionalized with an ethyl ester group and a 4-methylbenzenesulfonyl substituent. The presence of these specific functional groups imparts unique chemical and biological properties, making it a subject of interest for researchers exploring new pharmacophores. The quinoline scaffold, in particular, is well-documented for its role in various bioactive molecules, including antimalarial and anticancer agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific biological pathways. Ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate has been studied for its potential as an inhibitor of enzymes involved in cancer progression. Preliminary studies suggest that this compound may interfere with key signaling pathways such as the MAPK and PI3K/AKT pathways, which are frequently dysregulated in various types of cancer.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

One of the most compelling aspects of Ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate is its potential to serve as a lead compound for further drug development. Researchers have utilized computational methods such as molecular docking and virtual screening to evaluate its binding affinity to target proteins. These studies have highlighted its interactions with enzymes and receptors relevant to diseases such as cancer, inflammation, and neurodegenerative disorders.

The pharmacological profile of this compound is still under investigation, but early findings are promising. In vitro assays have demonstrated inhibitory activity against several cancer cell lines, suggesting that it may have therapeutic potential. Additionally, the compound's solubility and stability have been assessed to determine its feasibility for further preclinical development. Formulations have been explored to enhance its bioavailability and pharmacokinetic properties.

The role of quinoline derivatives in medicinal chemistry cannot be overstated. Quinolines have a long history of use in medicine, with examples like chloroquine and quinine having saved countless lives. Ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate builds upon this legacy by incorporating modern chemical scaffolds and functional groups designed to improve potency and selectivity.

In conclusion, Ethyl 1-6-ethyl-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments.